Cas no 1174861-73-4 (1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine
• CAS No: 1174861-73-4
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5215761
• PubChem ID: 45602188
• Update Time: 2025-05-20

1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorobenzyl)-4-methyl-1H-pyrazol-3-amine
• 1-(2-Fluorobenzyl)-4-methyl-1,2-dihydro-3h-pyrazol-3-imine
• 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C11H12FN3/c1-8-6-15(14-11(8)13)7-9-4-2-3-5-10(9)12/h2-6H,7H2,1H3,(H2,13,14)
• InChI Key： ZWKQDKXASNDJCR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C=C(C)C(N)=N1

Additional information on 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine

1-(2-Fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine: A Comprehensive Overview

1-(2-Fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine (CAS No. 1174861-73-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine.

Chemical Structure and Properties

The molecular formula of 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine is C₁₂H₁₃FN₃, with a molecular weight of approximately 220.25 g/mol. The compound features a pyrazole core substituted with a 2-fluorophenylmethyl group and a methyl group at the 4-position. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile.

The solubility of 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine in various solvents is an important consideration for its synthesis and formulation. It generally exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This property can be advantageous for certain pharmaceutical applications, where controlled release or targeted delivery is desired.

Biological Activities and Mechanisms of Action

1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine has been extensively studied for its potential as a therapeutic agent due to its diverse biological activities. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Research has shown that 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine can effectively inhibit the reuptake of serotonin into presynaptic neurons, thereby increasing serotonin levels in the synaptic cleft and potentially improving mood and cognitive function.

In addition to its SSRI activity, 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine has also demonstrated potential as an antagonist of the histamine H₃ receptor (H₃R). H₃R antagonists have been explored for their therapeutic potential in conditions such as narcolepsy, cognitive disorders, and obesity. Studies have indicated that 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine can effectively block H₃R signaling, leading to increased histaminergic neurotransmission and improved cognitive function.

Clinical Trials and Therapeutic Applications

The promising preclinical results with 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical investigation.

In Phase II trials, 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-amine has shown promising results in treating patients with major depressive disorder (MDD). The compound was found to significantly reduce symptoms of depression compared to placebo, with improvements observed in both primary and secondary outcome measures. Additionally, preliminary data from ongoing Phase II trials suggest that 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-3-am ine may also be effective in treating anxiety disorders and cognitive impairments associated with conditions such as Alzheimer's disease.

Synthesis and Formulation Strategies

The synthesis of 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol - 3 - amine strong > involves several well-established chemical reactions. One common approach is to start with 2 - fluorobenzaldehyde, which undergoes condensation with hydrazine hydrate to form 5 - ( 2 - fluorobenzyl ) - 4 - methyl - 4 H - pyrazole - 3 - carbaldehyde . This intermediate is then reduced using sodium borohydride to yield the final product . Alternative synthetic routes have also been explored , including microwave - assisted synthesis methods , which offer improved yields and shorter reaction times . p > p > The formulation of &lt ; strong &gt ; 1 -( 2 - fluorophenyl ) methyl - 4 - methyl - 1 H - pyrazol - 3 - amine &lt ; / strong &gt ; for pharmaceutical use requires careful consideration of its physicochemical properties . Due to its limited water solubility , various strategies have been employed to enhance bioavailability . These include the use of prodrugs , lipid-based delivery systems , and nanotechnology approaches . For example , encapsulating the compound in liposomes or nanoparticles can improve its stability , permeability , and targeted delivery to specific tissues or organs . p > p > &lt ; strong &gt ; Current Research Trends &lt ; / strong &gt ; p > p > Recent advancements in computational chemistry and high-throughput screening technologies have significantly accelerated the discovery and optimization of compounds like &lt ; strong &gt ; 1 -( 2 - fluorophenyl ) methyl - 4 - methyl - 1 H - pyrazol - 3 - amine &lt ; / strong &gt ; . Machine learning algorithms are being used to predict the biological activity and pharmacokinetic properties of novel derivatives , enabling more efficient lead identification and optimization processes . Additionally , structural biology techniques such as X-ray crystallography and cryo-electron microscopy are providing detailed insights into the molecular interactions between this compound and its target receptors . p > p > Another emerging area of research is the exploration of combination therapies involving &lt ; strong &gt ; 1 -( 2 - fluorophenyl ) methyl - 4 - methyl - 1 H - pyrazol - 3 - amine &lt ; / strong &gt ; with other drugs or therapeutic modalities . For instance , combining this compound with selective serotonin reuptake inhibitors ( SSRIs ) or monoamine oxidase inhibitors ( MAOIs ) may enhance its efficacy in treating complex psychiatric disorders . Clinical trials are currently underway to evaluate these combination approaches . p > p > In conclusion , &lt ; strong &gt ; 1 -( 2 - fluorophenyl ) methyl - 4 - methyl - 1 H - pyrazol - 3 amine ( CAS No . 1174861 –73–4 )</ strong> represents a promising candidate for various therapeutic applications due to its unique chemical structure , diverse biological activities , and favorable pharmacological profile . Ongoing research continues to uncover new insights into its mechanisms of action , potential side effects , and optimal dosing strategies . As more clinical data becomes available , it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of psychiatric disorders , cognitive impairments , and other related conditions . p > article > response >